Cas no 310414-52-9 (5-Amino-2-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenol)

• Product Name: 5-Amino-2-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenol
• CAS No: 310414-52-9
• MF: C₁₅H₁₄N₂O₂
• MW: 254.283863544464
• CID: 6787196
• PubChem ID: 776749
• Update Time: 2025-11-05

5-Amino-2-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenol Chemical and Physical Properties

Names and Identifiers

• DB-086697
• SR-01000429400-1
• CS-0320446
• 5-Amino-2-(5,6-dimethyl-benzooxazol-2-yl)-phenol
• Oprea1_643584
• 5-amino-2-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenol
• AKOS000108484
• STK345454
• SR-01000429400
• SCHEMBL2244631
• 310414-52-9
• BBL008064
• CCG-106159
• VS-01812
• 5-amino-2-(5,6-dimethylbenzo[d]oxazol-2-yl)phenol
• starbld0042743
• CHEMBL1773684
• 5-Amino-2-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenol

• Inchi： 1S/C15H14N2O2/c1-8-5-12-14(6-9(8)2)19-15(17-12)11-4-3-10(16)7-13(11)18/h3-7,18H,16H2,1-2H3
• InChI Key： BSAWHNWSRZWUGB-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2O)N)=NC2C=C(C)C(C)=CC1=2

Computed Properties

• Exact Mass: 254.105527694g/mol
• Monoisotopic Mass: 254.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 72.3Ų

Additional information on 5-Amino-2-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenol

Comprehensive Overview of 5-Amino-2-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenol (CAS No. 310414-52-9)

5-Amino-2-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenol (CAS No. 310414-52-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and biochemical applications. This compound, characterized by its unique benzoxazole and phenol moieties, exhibits remarkable properties that make it a subject of interest for scientists and researchers worldwide. Its molecular structure, combining an amino group with a dimethyl-benzoxazole backbone, offers versatile reactivity and potential applications in drug discovery and fluorescence imaging.

In recent years, the demand for high-performance fluorescent probes and bioimaging agents has surged, driven by advancements in cancer research and neuroscience. 5-Amino-2-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenol has been explored as a potential candidate due to its photostability and emission properties. Researchers are particularly interested in its ability to bind with biomolecules, making it a promising tool for live-cell imaging and diagnostic assays. Its low cytotoxicity further enhances its suitability for biological applications.

The compound's synthetic versatility is another key highlight. Chemists have developed efficient multi-step synthesis routes to produce 5-Amino-2-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenol with high purity and yield. These methods often involve condensation reactions and catalytic processes, which are optimized for scalability. The growing interest in green chemistry has also prompted investigations into eco-friendly synthesis approaches, reducing the use of hazardous reagents and solvents.

Beyond its biomedical applications, 5-Amino-2-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenol has potential uses in organic electronics and optoelectronic devices. Its electron-rich structure and charge transport properties make it a candidate for OLEDs (organic light-emitting diodes) and sensors. With the rise of flexible electronics and wearable technology, such compounds are increasingly valuable for developing next-generation materials.

Frequently asked questions about 5-Amino-2-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenol include its solubility, storage conditions, and commercial availability. The compound is typically soluble in polar organic solvents such as DMSO and methanol, but insoluble in water. Proper storage in a cool, dry environment under inert atmosphere is recommended to maintain stability. While it is not yet widely available in bulk quantities, several specialty chemical suppliers offer it for research purposes.

In summary, 5-Amino-2-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenol (CAS No. 310414-52-9) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique structural features, combined with its functional adaptability, position it as a valuable asset for innovative research and technological development. As interest in tailored organic molecules continues to grow, this compound is poised to play a pivotal role in shaping future advancements.